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Compound of Interest

Compound Name: Pigment Red 177

Cat. No.: B1361050

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. 65300, widely known as Pigment Red 177, is a high-performance anthraquinone pigment
prized for its vibrant bluish-red hue and exceptional durability.[1] Its primary applications are in
demanding industrial sectors such as automotive coatings, high-quality industrial paints,
plastics, and specialized printing inks, where its superior lightfastness, weather resistance, and
thermal stability are highly valued.[2][3] While its industrial applications are well-documented,
recent research has begun to explore its biological interactions, revealing potential endocrine-
disrupting effects. This guide provides a comprehensive technical overview of its chemical
structure, physicochemical properties, synthesis, and known biological activities, tailored for a
scientific audience.

Chemical Identity

e Chemical Name: 4,4'-diamino-[1,1'-bianthracene]-9,9',10,10'-tetraone

C.l. Name: C.I. Pigment Red 177

C.l. Number: 65300

CAS Number: 4051-63-2

Molecular Formula: C2sH16N204
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e Molecular Weight: 444.44 g/mol
e Chemical Structure:
o SMILES:Nclcce(-c2ccc(N)c3c2C(=0)c2ccececc2C3=0)c2¢c1C(=0)clcececlC2=0

o INChl:INChI=1S/C28H16N204/c29-19-11-9-13(21-23(19)27(33)17-7-3-1-5-
15(17)25(21)31)14-10-12-20(30)24-22(14)26(32)16-6-2-4-8-18(16)28(24)34/h1-12H,29-
30H2

Physicochemical Properties

The robust performance of Pigment Red 177 stems from its inherent chemical and physical
stability.[4] It is characterized by its high resistance to heat, solvents, acids, and alkalis.[4]

Table 1: General Physicochemical Properties of C.I.

65300
Property Value Reference(s)
Physical Form Red powder [5]
Melting Point 356-358 °C [6]
Density 1.488 g/cm3 [6]
Water Solubility 25 pg/L at 20-23 °C [7]

Table 2: Resistance and Fastness Properties of C.I.
65300
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Property Rating/Value Reference(s)
Heat Resistance 300 °C [6]
Light Fastness (1-8 scale) 8 [5]
Acid Resistance (1-5 scale) 5 [5]
Alkali Resistance (1-5 scale) 5 [5]
Alcohol Resistance (1-5scale) 5 [5]
Xylene Resistance (1-5 scale) 4-5 [5]
Ethyl Acetate Resistance (1-5 AE 5]

scale)

Experimental Protocols
Laboratory Synthesis of C.I. 65300

The synthesis of Pigment Red 177 can be achieved through the desulfonation of 4,4'-diamino-
1,1'-dianthraquinone-3,3'-disulfonic acid (DAS) in an ionic liquid medium. This method offers a
more environmentally benign alternative to traditional processes that use large quantities of
sulfuric acid.[8]

Materials:

4,4'-diamino-1,1'-dianthraquinone-3,3'-disulfonic acid (DAS)

e 1-butyl-3-methylimidazolium tetrafluoroborate (BSMTF) or a similar ionic liquid
e Methanol

e Four-neck flask (300 mL)

 Oil bath with heating and stirring capabilities

« Filtration apparatus

» Drying oven
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Procedure:

Combine 5 g of DAS and 30 g of BSMTF ionic liquid in a 300 mL four-neck flask. The weight
ratio of ionic liquid to DAS should be approximately 6:1.[9]

e Place the flask in an oil bath and begin stirring. Heat the mixture to 140 °C.[9]

e Maintain the reaction at 140 °C for 11 hours.[9]

 After the reaction period, cool the mixture to below 50 °C.

e Add 200 g of methanol to the cooled reaction mixture to precipitate the Pigment Red 177.[9]
« Stir the diluted mixture to ensure complete precipitation.

« |solate the solid product by suction filtration.

o Wash the filter cake with methanol to remove any residual ionic liquid and impurities.

» Dry the filter cake in an oven at 80 °C for 12 hours to obtain the final Pigment Red 177
product.[9]

This process typically yields the product in high purity and with a yield of over 95%.[8]

Biological Activity and Signaling Pathways

While primarily considered for its physical properties as a pigment, recent in vitro studies have
indicated that C.l. 65300 can interact with biological systems.

Endocrine Disruption: Anti-Androgenic Effects

A study investigating the endocrine-disrupting effects of 24 colorants used in food contact
materials identified C.I. Pigment Red 177 as having anti-androgenic properties.[10]

Experimental Methodology:

e Assay: An in vitro dual-luciferase reporter gene assay was used to evaluate the estrogenic,
anti-estrogenic, androgenic, and anti-androgenic activities of the colorants.[10]
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e Cell Line: The specific cell line used for the androgen receptor-mediated signaling was not
explicitly stated in the abstract but is a standard method in this type of assay.

e Results: C.I. Pigment Red 177 demonstrated no estrogenic, anti-estrogenic, or androgenic
activity. However, it did elicit a significant anti-androgenic effect, with a 20% relative inhibitory
concentration (RICz20) of 13.08 pg/mL.[10]

Signaling Pathway Interaction:

The observed anti-androgenic activity suggests that C.I. 65300 can interfere with the androgen
receptor signaling pathway. The mechanism of this interaction was further explored using
molecular docking simulations, which indicated a strong binding affinity between Pigment Red
177 and the human androgen receptor.[10] This interaction likely inhibits the binding of natural
androgens to the receptor, thereby disrupting the downstream signaling cascade.

Pigment Red 177
(C.1. 65300) Inhibits formation
Androgen Receptor " o Translocates
%R g Complex

Binds to AR

Click to download full resolution via product page

Caption: C.I. 65300's anti-androgenic effect via androgen receptor binding.

Experimental and Industrial Workflows
Synthesis and Purification Workflow

The laboratory synthesis of C.l. 65300 involves a multi-step process from the starting material
to the final purified pigment.
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Caption: Laboratory synthesis workflow for C.I. 65300.
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Quality Control Workflow for Industrial Applications

For applications in coatings and plastics, the quality of Pigment Red 177 is paramount. A
typical quality control workflow ensures consistency and performance.
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Caption: Quality control workflow for Pigment Red 177 in industrial use.
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Conclusion

C.1. 65300 (Pigment Red 177) is a chemically robust and high-performance pigment with well-
defined physicochemical properties that make it suitable for a range of demanding industrial
applications. While it has a low acute toxicity profile, emerging research has identified a
potential for this compound to act as an endocrine disruptor by exhibiting anti-androgenic
activity, likely through direct interaction with the androgen receptor. This highlights the
importance of continued toxicological and mechanistic studies, even for compounds with a long
history of industrial use. The provided synthesis protocol offers a modern, more sustainable
route for laboratory-scale production, enabling further research into both its material science
applications and its biological interactions. This guide serves as a foundational resource for
scientists and researchers interested in the multifaceted nature of C.I. 65300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Red 177)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361050#c-i-65300-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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